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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of
transuranic elements, including Curium (Cm), Berkelium (Bk), and Californium (Cf), using
americium (Am) isotopes as starting materials. The methodologies cover both neutron
irradiation in nuclear reactors and charged-particle bombardment in cyclotrons.

Introduction

Americium (Am) is a synthetic transuranic element, first produced in 1944 by Glenn T.
Seaborg's group as part of the Manhattan Project.[1][2] Its most common isotopes, 241Am and
243Am, are produced in nuclear reactors through successive neutron capture by plutonium
isotopes.[1][2] Due to their availability and nuclear properties, these americium isotopes serve
as critical starting materials for the production of heavier transuranic elements.[3][4] The
synthesis of these heavier elements is crucial for fundamental research into the properties of
matter at the extremes of the periodic table and for the production of specific isotopes for
industrial and medical applications.
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This guide outlines the primary pathways for producing curium, berkelium, and californium from
americium targets and provides generalized protocols for the irradiation and subsequent
chemical separation processes.

Production Pathways

Transuranic elements are synthesized from americium via two primary methods:

¢ Neutron Capture: Involves the irradiation of americium targets within the high neutron flux of
a nuclear reactor. This process is effective for producing a range of heavier isotopes through
successive neutron absorption and beta decay.

o Charged-Particle Bombardment: Utilizes particle accelerators, such as cyclotrons, to
bombard americium targets with high-energy charged particles like alpha particles (helium
nuclei).[5]

Production of Curium (Cm) Isotopes

Curium is produced in nuclear reactors through neutron capture by americium isotopes. The
key reactions are:

e From 241Am: Americium-241 captures a neutron to become 242Am. The ground state of
242Am has a short half-life (16 hours) and primarily undergoes beta decay to form Curium-
242.[1]

o 241Am +n - 242Am N 242Cm + B—

e From 243Am: Americium-243 captures a neutron to form 244Am, which then rapidly beta
decays to Curium-244.

o 243Am +n - 244Am s 244Cm + B—

Production of Berkelium (Bk) and Californium (Cf)
Isotopes

Berkelium and californium can be produced through both neutron capture chains and charged-
particle bombardment.
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e Via Charged-Particle Bombardment: The first synthesis of berkelium was achieved by
bombarding milligram quantities of 241Am with alpha particles in a cyclotron.[5][6]

o 24Am + “He — 243BK + 2n[7]
o The resulting 243Bk has a half-life of about 4.5 hours.[5][6]

e Via Neutron Irradiation: In a high-flux reactor, prolonged neutron irradiation of 243Am can
lead to a chain of neutron captures and beta decays, ultimately producing berkelium,
californium, and even heavier elements.[3][8] This process involves the buildup of various
curium isotopes which then capture further neutrons.

o 28Am - (n)y) - 2*Cm - ... - 2¥9Bk - (37) - 2*°Cf

The overall pathways for producing heavier elements via neutron capture are visualized below.
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Production of transuranics via neutron capture starting from Americium isotopes.
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241Am 432.2 years from spent nuclear
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production.[3]
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producing transcurium
243Am 7,370 years capture from 241Am o
i elements in high-flux
in reactors.[1]
reactors.[3]

Table 2: Thermal Neutron Capture Cross-Sections for
241Am

Parameter Reported Value (barns) Reference

Thermal Capture Cross

) 628 + 22 Shinohara et al.[9]
Section (0o)
Thermal Capture Cross

) 707 £ 29 Measurements at J-PARC[10]
Section (0o)
Thermal Capture Cross ) WPEC Subgroup 41

] 717 + 13 (Weighted Mean) )
Section (0o) Recommendation[11]
Thermal Capture Cross

) 747.8 JEFF-3.2 Evaluated Data[12]
Section (0o)
Resonance Integral (lo) 3,500 + 300 Shinohara et al.[9]

Note: A barn (b) is a unit of area equal to 10-28 m2, used to measure the cross-section of a
nuclear reaction.

Experimental Protocols
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The following sections provide generalized protocols for the key experimental stages. All work
with americium and its products must be conducted in specialized hot cell or glovebox facilities
due to intense radioactivity.[2]

Protocol 1: Target Preparation

o Material Selection: Obtain americium, typically in the form of americium oxide (AmO:z), from
a supplier like Oak Ridge National Laboratory.[13] 243Am is preferred for reactor irradiation
to minimize fission byproducts.[3]

o Target Fabrication:

o For neutron irradiation, AmO: is typically mixed with aluminum powder, pressed into a
pellet, and encapsulated in an aluminum holder.

o For cyclotron bombardment, a thin layer of AmO2 (on the order of milligrams) is deposited
onto a metal foil (e.g., platinum or beryllium).[6][14]

o Encapsulation: The target is securely sealed in a suitable container (e.g., welded aluminum
or stainless steel) to prevent contamination during handling and irradiation.

Protocol 2: Irradiation

e A) Neutron Irradiation in a High-Flux Reactor:

o Insert the encapsulated americium target into a high-flux nuclear reactor, such as the
High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory.[6]

o Irradiate the target for an extended period, which can range from months to years,
depending on the desired products.[6]

o Monitor the neutron fluence to estimate the production yields of the desired isotopes.

o After the irradiation campaign, safely remove the highly radioactive target and transfer it to
a hot cell for processing.

e B) Charged-Particle Bombardment in a Cyclotron:
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o Mount the americium target foil in the target assembly of a cyclotron (e.g., a 60-inch

cyclotron).[5]
o Bombard the target with a high-energy beam of alpha particles for several hours.[5]

o After bombardment, remotely remove the target and transfer it for chemical processing.

Protocol 3: Post-Irradiation Chemical Separation

The separation of microscopic quantities of newly formed elements from the highly radioactive
target material is a significant challenge. lon-exchange chromatography is a cornerstone

technique for this process.[15][16]
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Generalized workflow for the chemical separation of transuranic elements.
» Target Dissolution:

o Remotely transfer the irradiated target into a hot cell.

o Dissolve the target and its cladding in a suitable acid, such as nitric acid or hydrochloric
acid.[14][17] This brings the americium, newly formed transuranics, and fission products
into an aqueous solution.
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« Initial Separation (lon Exchange):
o Load the acidic solution onto a cation-exchange resin column.[15]
o The tripositive actinide and lanthanide ions will bind to the resin.[15]

o Selectively elute the elements from the column using a complexing agent, such as
ammonium citrate or a-hydroxyisobutyrate.[18] The elements will elute in reverse order of
their atomic number (e.g., Cf, then Bk, then Cm).

o Further Purification (Solvent Extraction):

o For separating elements with very similar chemical properties, such as americium and
curium, solvent extraction is often employed.[18][19]

o Prepare an organic phase containing a selective extractant (e.g., N,N,N’,N'-tetraoctyl
diglycolamide (TODGA) or di(2-ethylhexyl)phosphoric acid (HDEHP)) in a suitable diluent.
[20][21]

o Contact the aqueous solution containing the elements with the organic phase. By carefully
controlling the acidity and oxidation states, a selective transfer of certain elements into the
organic phase can be achieved, allowing for their separation.[21] For example, Am(V) can
be stabilized, allowing for the selective extraction of Cm(lIl).[21]

e Product Conversion and Analysis:

o Once a purified fraction of the desired element is obtained, it can be precipitated from the
solution, often as an oxalate or hydroxide, and then calcined to form a stable oxide for
storage or further use.[22]

o The identity and quantity of the separated element are confirmed through radiometric
techniques, such as alpha and gamma spectroscopy.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1195910/docs#application-notes-
protocols-production-of-transuranic-elements-from-americium-isotopes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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